Cas no 1602232-79-0 (4,5,8-Trichloro-3-nitroquinoline)

• Product Name: 4,5,8-Trichloro-3-nitroquinoline
• CAS No: 1602232-79-0
• MF: C₉H₃Cl₃N₂O₂
• MW: 277.491318941116
• CID: 5265549
• Update Time: 2025-06-10

4,5,8-Trichloro-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4,5,8-trichloro-3-nitroquinoline
• Quinoline, 4,5,8-trichloro-3-nitro-
• 4,5,8-Trichloro-3-nitroquinoline

• Inchi： 1S/C9H3Cl3N2O2/c10-4-1-2-5(11)9-7(4)8(12)6(3-13-9)14(15)16/h1-3H
• InChI Key： RDPLFRWCHOFJJW-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C(=CC=C(C2=1)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 286
• XLogP3: 3.9
• Topological Polar Surface Area: 58.7

Additional information on 4,5,8-Trichloro-3-nitroquinoline

Professional Introduction to 4,5,8-Trichloro-3-nitroquinoline (CAS No. 1602232-79-0)

4,5,8-Trichloro-3-nitroquinoline, identified by its Chemical Abstracts Service (CAS) number CAS No. 1602232-79-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic molecule, characterized by its nitro and chloro substituents, exhibits unique structural and electronic properties that make it a valuable candidate for various applications in medicinal chemistry and material science.

The compound belongs to the quinoline family, a class of nitrogen-containing heterocycles that have been extensively studied for their biological activity. Quinolines and their derivatives are well-known for their role in the development of antimalarial, antibacterial, and anticancer agents. The introduction of multiple chloro and nitro groups into the quinoline core of 4,5,8-Trichloro-3-nitroquinoline enhances its reactivity and potential biological efficacy, making it a promising scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced pharmacological properties. The nitro group in 4,5,8-Trichloro-3-nitroquinoline serves as a key functional moiety that can participate in various chemical transformations, including reduction to amine groups or further functionalization. This flexibility allows researchers to tailor the compound's properties for specific applications.

The chloro substituents at the 4, 5, and 8 positions contribute to the electron-withdrawing effect of the molecule, which can influence its interaction with biological targets. This electron density modulation is particularly important in medicinal chemistry, where precise control over molecular interactions can lead to the development of more effective therapeutic agents. The combination of these substituents makes 4,5,8-Trichloro-3-nitroquinoline a versatile building block for synthesizing complex molecules.

Recent studies have highlighted the potential of 4,5,8-Trichloro-3-nitroquinoline in the development of anticancer agents. Researchers have demonstrated that derivatives of this compound can exhibit significant cytotoxic effects against various cancer cell lines. The mechanism of action often involves interference with key cellular pathways involved in tumor growth and survival. For instance, some derivatives have shown inhibitory activity against enzymes such as topoisomerases and kinases, which are critical for cancer cell proliferation.

The structural features of 4,5,8-Trichloro-3-nitroquinoline also make it an attractive candidate for material science applications. The presence of electron-withdrawing groups enhances its electronic properties, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). These applications leverage the compound's ability to absorb and emit light efficiently, which is crucial for advanced display technologies.

In addition to its pharmaceutical and material science applications, 4,5,8-Trichloro-3-nitroquinoline has been explored for its potential in environmental science. Its stability under various conditions makes it a useful probe for studying chemical reactions in natural systems. Researchers have utilized this compound to investigate degradation pathways and interaction mechanisms with environmental matrices.

The synthesis of 4,5,8-Trichloro-3-nitroquinoline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration followed by chlorination of the quinoline core. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales.

The growing interest in quinoline derivatives has led to the development of new computational tools and algorithms for predicting their biological activity. These tools help researchers design molecules with specific properties by simulating their interactions with biological targets. This approach accelerates the drug discovery process by reducing the need for extensive experimental screening.

In conclusion, 4,5,8-Trichloro-3-nitroquinoline (CAS No. 1602232-79-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental research. Its unique structural features and functional groups make it a valuable scaffold for developing novel drugs and materials. As research continues to uncover new applications for this compound，its importance is likely to grow even further。